Cas no 1805167-82-1 (4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine)

• Product Name: 4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805167-82-1
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• CID: 4811396
• Update Time: 2025-06-11

4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H4BrF3N2/c7-3-1-2(11)4(8)5(12-3)6(9)10/h1,6H,(H2,11,12)
• InChI Key： GDWYXADPWWOUET-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(F)F)=N1)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine

Research Briefing on 4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine (CAS: 1805167-82-1)

4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine (CAS: 1805167-82-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in the development of novel pharmaceuticals, owing to its unique structural features and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of 4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine as a building block for the synthesis of selective kinase inhibitors. The study demonstrated that the compound's difluoromethyl and fluoro substituents enhance its binding affinity to target proteins, while the amino and bromo groups provide sites for further functionalization. This versatility makes it a valuable scaffold for the design of potent and selective drug candidates.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the development of anti-cancer agents. The researchers synthesized a series of derivatives using 4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine as a core structure and evaluated their efficacy against various cancer cell lines. The results indicated that certain derivatives exhibited promising cytotoxic activity, with IC50 values in the low micromolar range. These findings underscore the compound's potential as a starting point for anti-cancer drug development.

From a synthetic chemistry perspective, 4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine has also been the subject of optimization studies. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for this compound, addressing challenges such as regioselectivity and yield improvement. The proposed method utilized palladium-catalyzed cross-coupling reactions, achieving a high purity product with minimal byproducts. This advancement is expected to facilitate its broader application in pharmaceutical manufacturing.

In summary, 4-Amino-6-bromo-2-(difluoromethyl)-3-fluoropyridine (CAS: 1805167-82-1) represents a versatile and valuable intermediate in medicinal chemistry. Its applications span from kinase inhibitor development to anti-cancer agent design, supported by recent studies demonstrating its synthetic accessibility and biological relevance. Continued research into its derivatives and optimization of synthetic routes will likely further expand its utility in drug discovery and development.